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Compound of Interest

Compound Name: Cyclosporin C

Cat. No.: B1669523

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclosporin C is a cyclic undecapeptide with known antifungal, anti-parasitic, and antimalarial
activities.[1][2] Proper preparation of stock solutions is critical for obtaining accurate and
reproducible experimental results. These application notes provide detailed protocols and data
for the solubilization, storage, and handling of Cyclosporin C.

Data Presentation: Solubility and Storage

Cyclosporin C is sparingly soluble in aqueous solutions but shows good solubility in several
organic solvents. The choice of solvent is crucial and depends on the specific experimental
requirements, such as the desired stock concentration and compatibility with the assay system.

Table 1: Solubility and Recommended Storage of Cyclosporin C
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Recommended Stock

Solvent Solubility .

Solution Storage

) ) -20°C, desiccated, protected

Dimethylformamide (DMF) 20 mg/mL[3] )

from light[4]

-20°C, desiccated, protected
Ethanol 14 mg/mL][3] )

from light[4][5]

) ) -20°C, desiccated, protected

Dimethyl Sulfoxide (DMSO) 3 mg/mL[3] )

from light[4][6]

-20°C, desiccated, protected
Acetone Soluble[2][7] )

from light

-20°C, desiccated, protected
Ethyl Acetate Soluble[7] )

from light

-20°C, desiccated, protected
Methanol Soluble[2] )

from light

-20°C, desiccated, protected
Chloroform Soluble[2] ]

from light

-20°C, desiccated, protected
Ether Soluble[2] ]

from light

Not recommended for long-
DMF:PBS (pH 7.2) (1:3) 0.25 mg/mL[3]

term storage
Water Insoluble[7] Not applicable

Note: While Cyclosporin A solutions have been shown to be stable for up to 28 days in plastic
syringes at room temperature, it is generally recommended to store stock solutions at -20°C to
ensure long-term stability.[5][8] Stock solutions in DMSO or ethanol should be stored at -20°C.
[5] Once in solution, it is recommended to use within 3 months to prevent loss of potency and
to aliquot to avoid multiple freeze-thaw cycles.[4]

Experimental Protocols
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Protocol 1: Preparation of a 10 mg/mL Cyclosporin C
Stock Solution in Ethanol

This protocol describes the preparation of a 10 mg/mL stock solution of Cyclosporin C in
ethanol. This concentration is suitable for subsequent dilution in most cell culture and
biochemical assays.

Materials:

Cyclosporin C powder (Purity 295%)[3]

e Anhydrous Ethanol (=99.5%)

« Sterile, conical-bottom polypropylene or glass vials

o Calibrated analytical balance

» Pipettes and sterile, filtered pipette tips

e \ortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves[9][10]

Procedure:

o Safety Precautions: Perform all steps in a certified chemical fume hood.[9] Wear appropriate
PPE, including double gloves, a lab coat, and eye protection.[1][9]

» Weighing Cyclosporin C: Tare a sterile vial on the analytical balance. Carefully weigh the
desired amount of Cyclosporin C powder into the vial. For example, for 1 mL of a 10 mg/mL
solution, weigh 10 mg of Cyclosporin C.

e Solvent Addition: Add the appropriate volume of anhydrous ethanol to the vial containing the
Cyclosporin C powder. For a 10 mg/mL solution, add 1 mL of ethanol.

o Dissolution: Cap the vial tightly and vortex thoroughly until the Cyclosporin C is completely
dissolved. The solution should be clear and colorless to faint yellow.[5]
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» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
vials to avoid repeated freeze-thaw cycles.[4] Label each aliquot clearly with the compound
name, concentration, solvent, and date of preparation.

e Long-term Storage: Store the aliquots at -20°C, protected from light.[4][5]

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol provides a general guideline for diluting the high-concentration stock solution to a
working concentration for use in cell-based assays. The final concentration of the organic
solvent in the cell culture medium should be kept to a minimum (typically <0.1%) to avoid
solvent-induced cytotoxicity.[6]

Materials:

10 mg/mL Cyclosporin C stock solution in Ethanol or DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes or plates

Pipettes and sterile, filtered pipette tips
Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mg/mL Cyclosporin C stock solution at
room temperature.

¢ Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the
stock solution in sterile cell culture medium. For example, to prepare a 100 pg/mL
intermediate solution from a 10 mg/mL stock, dilute the stock 1:100 (e.g., 5 pL of stock
solution into 495 pL of medium).

 Final Dilution: Add the appropriate volume of the intermediate or stock solution to the final
volume of cell culture medium to achieve the desired final concentration. For example, to
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achieve a final concentration of 100 ng/mL in 10 mL of medium, add 10 pL of the 100 pg/mL
intermediate solution.

e Mixing: Mix the final solution gently but thoroughly by pipetting or inverting the tube/plate.

o Application: Add the medicated medium to your cells immediately.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for preparing and using Cyclosporin C
stock solutions in a typical experimental setting.
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Caption: Workflow for preparing and using Cyclosporin C solutions.
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Solvent Selection Logic

The choice of solvent is a critical step in the preparation of Cyclosporin C stock solutions. The
following diagram outlines the decision-making process for selecting an appropriate solvent.
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Solvent Selection Criteria

Cellbased Assay? Biochemical Assay?

%{il solvent conc. <0.1%

Low Conc. (<5 mg/mL)

Resgmmended Sgfvents
Use Ethanol (14 mg/mL) Use DMF (20 mg/mL) Use DMSO (3 mg/mL)

High Conc. (>10 mg/mL)

Click to download full resolution via product page

Caption: Decision tree for selecting a suitable solvent.
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Safety and Handling

Cyclosporin C, like other cyclosporins, should be handled with care. It is considered a
hazardous drug.

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, a lab coat,
and eye protection when handling Cyclosporin C.[9][10] Double gloving is recommended.[9]

e Engineering Controls: Handle Cyclosporin C powder and prepare solutions in a certified
chemical fume hood to avoid inhalation and aerosol generation.[9][10]

¢ Cleaning: Clean any spills and decontaminate work surfaces using a 70% ethanol solution.

[°]

o Waste Disposal: Dispose of all unused Cyclosporin C and contaminated materials as
hazardous waste according to your institution's guidelines.[9]

By following these guidelines, researchers can safely prepare and use Cyclosporin C stock
solutions to achieve reliable and reproducible results in their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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